Cas no 73036-29-0 (3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-)
73036-29-0 structure
Product Name:3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-
CAS No:73036-29-0
MF:C21H36O5
MW:368.50754737854
CID:571751
PubChem ID:194489
Update Time:2025-04-19
3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-
- protoconstipatic acid
- 73036-29-0
- DTXSID60223314
- (2S,3R)-2-[(14S)-14-hydroxypentadecyl]-4-methylidene-5-oxooxolane-3-carboxylic acid
- CHEBI:199262
- (2R,3S)-2-[(14R)-14-hydroxypentadecyl]-4-methylene-5-oxo-tetrahydrofuran-3-carboxylic acid
- (2R,3S)-2-[(14R)-14-hydroxypentadecyl]-4-methylidene-5-oxooxolane-3-carboxylic acid
- Allo-murolic acid
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- Inchi: 1S/C21H36O5/c1-16(22)14-12-10-8-6-4-3-5-7-9-11-13-15-18-19(20(23)24)17(2)21(25)26-18/h16,18-19,22H,2-15H2,1H3,(H,23,24)/t16-,18-,19+/m0/s1
- InChI Key: UYUDMGMNHAKPEV-YTQUADARSA-N
- SMILES: O1C(C(=C)[C@@H](C(=O)O)[C@@H]1CCCCCCCCCCCCC[C@H](C)O)=O
Computed Properties
- Exact Mass: 368.25638
- Monoisotopic Mass: 368.25627424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Density: 1.06
- Boiling Point: 548.8°C at 760 mmHg
- Flash Point: 184.4°C
- Refractive Index: 1.498
- PSA: 83.83
3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
73036-29-0 (3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-) Related Products
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